Cas no 89919-62-0 (3,5-O-Dicaffeoylquinic acid)

3,5-O-Dicaffeoylquinic acid Properties

Names and Identifiers

• (-)-3,5-Dicaffeoyl quinic acid
• (E,E)-3,5-Di-O-caffeoylquinic acid
• (1S,3R,4S,5R)-3,5-Bis(((E)-3-(3,4-dihydroxyphenyl)acryloyl)-oxy)-1,4-dihydroxycyclohexanecarboxylic acid
• 3,5-Di-O-caffeoylquinic acid
• Isochlorogenic acid A
• 3,5-DCQA
• 3,5-di-O-trans-caffeoyl-D-quinic acid
• Rel-3,5-Dicaffeoylquinic Acid
• (1α,3R,4α,5R)-3,5-Bis[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-1,4-dihydroxycyclohexanecarboxylic acid (ACI)
• Cyclohexanecarboxylic acid, 3,5-bis[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4-dihydroxy-, (1α,3R,4α,5R)- (9CI)
• Cyclohexanecarboxylic acid, 3,5-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4-dihydroxy-, [1R-[1α,3α(E),4α,5β(E)]]- (ZCI)
• (-)-3,5-Dicaffeoylquinic acid
• 3,5-Di-O-(E)-caffeoylquinic acid
• 3,5-Dicaffeoylquininic acid
• Trans 3,5-O-dicaffeoylquinic acid
• 3,5-O-Dicaffeoylquinic acid
• Methylhydrogenphthalate
• CHEMBL4466054
• (1S,3R,4S,5R)-3,5-BIS(((E)-3-(3,4-DIHYDROXYPHENYL)ACRYLOYL)OXY)-1,5-DIHYDROXYCYCLOHEXANE-1-CARBOXYLIC ACID
• CYCLOHEXANECARBOXYLIC ACID, 3,5-BIS((3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL)OXY)-1,4-DIHYDROXY-, (1R-(1.ALPHA.,3.ALPHA.(E),4.ALPHA.,5.BETA.(E)))-
• 3,5-Di-caffeoylquinic acid, >=95% (LC/MS-ELSD)
• DTXSID00424282
• (1R,3R,4S,5R)-3,5-Bis[[(e)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,4-dihydroxycyclohexane-1-carboxylic acid
• 3,5-dicaffeoylquinate
• ACon1_002290
• 89919-62-0
• CS-3768
• A,5R)-3,5-Bis(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4-dihydroxycyclohexanecarboxylic acid
• (1
• Dicaffeoylquinic acid
• Isochlorogenic acid A
• BS-42212
• Q27134233
• CJ-4-16-4
• 3,5-DICQA
• 3,5-H56:H75dicaffeoyl-epi-quinic acid
• (3R,5R)-3,5-bis(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl))-1,4-dihydroxy-cyclohexanecarboxylic acid
• 3,5-Dicaffeoyl-epi-quinic acid
• (3R,5R)-3,5-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,4-dihydroxy-cyclohexanecarboxylic acid
• NCGC00390251-01
• 2450-53-5
• CJ 4-16-4
• 3,5-dicaffeoyl quinic acid
• (1S,3R,4R,5R)-3,5-Bis[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,4-dihydroxycyclohexanecarboxylic acid
• NCGC00169984-03
• (1S,3R,4S,5R)-1,3,4,5-tetrahydroxy-1-carboxycyclohexane3,5-di-3-(3,4-dihydroxyphenyl)propenoate
• (1S,3R,4S,5R)-3,5-Bis(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4-dihydroxycyclohexanecarboxylicacid
• UNII-ND94C5E75K
• AKOS016007890
• 3,5-CQA
• 1ST40155
• NCGC00169984-01
• CYCLOHEXANECARBOXYLIC ACID, 1,4-DIHYDROXY-3,5-BIS(((2E)-3-(4-HYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-, (1.ALPHA.,3R,4.ALPHA.,5R)-
• CCG-269821
• SCHEMBL20339739
• AKOS032948323
• CHEMBL4289566
• PD197614
• BDBM50466107
• s9282
• (3R,5R)-3,5-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,4-dihydroxycyclohexane-1-carboxylic acid
• 3,5-di-O-caffeoyl quinic acid
• Isochlorogenic-acid-A
• HY-N0056
• CS-0204164
• 3,5-Di-o-caffeoylquinic acid/Isochlorogenic acid A
• MFCD00951290
• 3,5-Dicaffeoylquinic acid
• (1.ALPHA.,3R,4.ALPHA.,5R)-3,5-BIS(((2E)-3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-1,4-DIHYDROXYCYCLOHEXANECARBOXYLIC ACID
• Quinic acid 3,5-di-O-caffeate
• ND94C5E75K
• A,3R,4
• SCHEMBL13567304
• 3,5-di-O-Aaffeoylquinic acid
• HY-N9895
• A877898
• (E,E)-3,5-O-dicaffeoylquinic acid
• CHEBI:65751
• AKOS015903388
• Q-100315
• (3R,5R)-3,5-bis{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1,4-dihydroxycyclohexanecarboxylic acid
• BDBM50362839
• (1S,3R,4S,5R)-3,5-Bis(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4-dihydroxycyclohexanecarboxylic acid
• CHEMBL249447
• CYCLOHEXANECARBOXYLIC ACID, 3,5-BIS(((2E)-3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-1,4-DIHYDROXY-, (1.ALPHA.,3R,4.ALPHA.,5R)-
• GTPL12548
• 879305-14-3
• 3,5-Caffeoyl quinic acid
• 3,5-Di-caffeoylquinic acid
• 3,5-di-O-caffeate
• sochlorogenic acid a
• 3_5-di-O-caffeoylquinic_acid
• DA-74544
• DA-49507
• 3,5-Dicaffeoylquinicacid
• DA-60222
• +Expand

• InChIKey： KRZBCHWVBQOTNZ-PSEXTPKNSA-N
• Inchi： 1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(30)36-19-11-25(35,24(33)34)12-20(23(19)32)37-22(31)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-29,32,35H,11-12H2,(H,33,34)/b7-3+,8-4+/t19-,20-,23-,25+/m1/s1
• SMILES： O([C@@H]1C[C@@](O)(C(=O)O)C[C@@H](OC(=O)/C=C/C2C=CC(O)=C(O)C=2)[C@@H]1O)C(=O)/C=C/C1C=CC(O)=C(O)C=1

Computed Properties

• Exact Mass: 516.12700
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 9
• Monoisotopic Mass: 516.12677620 g/mol
• Heavy Atom Count: 37
• Complexity: 825
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 211Ų
• Molecular Weight: 516.4

Experimental Properties

• LogP: 1.02960
• PSA: 211.28000
• Boiling Point: 826.2±65.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 280.4±27.8 °C
• Color/Form: Powder
• Density: 1.64